Cas no 51699-44-6 (1,3-Propanediol, 1-(3-methoxyphenyl)-)

• Product Name: 1,3-Propanediol, 1-(3-methoxyphenyl)-
• CAS No: 51699-44-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 361625
• PubChem ID: 69798883
• Update Time: 2025-04-19

1,3-Propanediol, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)propane-1,3-diol
• SCHEMBL6490320
• SY348520
• (S)-1-(3-Methoxyphenyl)-1,3-propanediol
• 51699-44-6
• DTXSID80741368
• (3,4-methoxyphenyl)-1,3-propanediol
• 2249964-35-8

• Inchi： 1S/C10H14O3/c1-13-9-4-2-3-8(7-9)10(12)5-6-11/h2-4,7,10-12H,5-6H2,1H3
• InChI Key： CSQLZSYIVJXCRZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OC)CCO

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69